Cas no 2228759-57-5 (2-1-(5-nitrothiophen-2-yl)cyclobutylacetic acid)

• Product Name: 2-1-(5-nitrothiophen-2-yl)cyclobutylacetic acid
• CAS No: 2228759-57-5
• MF: C₁₀H₁₁NO₄S
• MW: 241.26364159584
• CID: 6008478
• PubChem ID: 165828030
• Update Time: 2025-10-31

2-1-(5-nitrothiophen-2-yl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-nitrothiophen-2-yl)cyclobutylacetic acid
• 2-[1-(5-nitrothiophen-2-yl)cyclobutyl]acetic acid
• EN300-1815036
• 2228759-57-5

• Inchi： 1S/C10H11NO4S/c12-9(13)6-10(4-1-5-10)7-2-3-8(16-7)11(14)15/h2-3H,1,4-6H2,(H,12,13)
• InChI Key： RHDZBEZHULACBG-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1(CC(=O)O)CCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.04087901g/mol
• Monoisotopic Mass: 241.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 111Ų

Additional information on 2-1-(5-nitrothiophen-2-yl)cyclobutylacetic acid

Introduction to 2-1-(5-nitrothiophen-2-yl)cyclobutylacetic acid (CAS No: 2228759-57-5)

2-1-(5-nitrothiophen-2-yl)cyclobutylacetic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228759-57-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the integration of a cyclobutyl ring with a nitrothiophene moiety, which confers unique chemical and biological properties. The presence of both the nitro group and the thiophene ring suggests potential applications in drug design, particularly in the development of novel therapeutic agents targeting various biological pathways.

The structural framework of 2-1-(5-nitrothiophen-2-yl)cyclobutylacetic acid consists of a cyclobutylacetic acid backbone substituted with a 5-nitrothiophen-2-yl group. This particular arrangement of functional groups makes the compound a promising candidate for further investigation in synthetic chemistry and pharmacological studies. The nitro group, known for its reactivity and ability to participate in various chemical transformations, can serve as a versatile handle for modifying the molecule's properties. Meanwhile, the thiophene ring, a heterocyclic aromatic structure, is widely recognized for its role in medicinal chemistry due to its stability and biological activity.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds containing both nitro and thiophene functionalities. These elements have been incorporated into drug candidates to enhance binding affinity, metabolic stability, and overall pharmacological efficacy. For instance, nitroaromatic compounds have been studied for their anti-inflammatory, anticancer, and antimicrobial properties, while thiophene derivatives are known for their applications in treating neurological disorders, cardiovascular diseases, and infectious diseases. The combination of these two motifs in 2-1-(5-nitrothiophen-2-yl)cyclobutylacetic acid may lead to novel mechanisms of action that could be exploited for therapeutic intervention.

One of the most compelling aspects of 2-1-(5-nitrothiophen-2-yl)cyclobutylacetic acid is its potential as a scaffold for drug discovery. The cyclobutyl ring provides rigidity to the molecule, which can improve binding interactions with biological targets such as enzymes and receptors. Additionally, the acetic acid moiety at one end of the molecule can serve as a pharmacophore or point of attachment for further derivatization. This flexibility allows chemists to modify various aspects of the compound's structure while retaining its core framework, thereby tailoring its biological activity to specific therapeutic needs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 2-1-(5-nitrothiophen-2-yl)cyclobutylacetic acid with greater accuracy. By employing molecular docking simulations and quantum mechanical calculations, scientists can identify potential binding sites on target proteins and assess how different structural modifications might influence receptor interactions. These computational approaches have been instrumental in accelerating the drug discovery process by allowing virtual screening of large libraries of compounds before experimental validation.

The synthesis of 2-1-(5-nitrothiophen-2-yl)cyclobutylacetic acid presents an intriguing challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions, organometallic chemistry, and transition-metal-catalyzed transformations have enabled chemists to build intricate molecular architectures with high precision. The synthesis typically involves multiple steps, including the preparation of key intermediates such as 5-nitrothiophene derivatives and cyclobutyl halides, followed by their coupling to form the final product.

In terms of biological evaluation, 2-1-(5-nitrothiophen-2-yl)cyclobutylacetic acid has shown promise in preliminary studies as a potential lead compound for further development. Researchers have explored its interactions with various enzymes and receptors using both in vitro and in silico methods. For example, studies suggest that this compound may exhibit inhibitory effects on certain kinases or other enzymes implicated in disease pathways. Additionally, its ability to cross cell membranes could make it an attractive candidate for oral administration or topical application.

The nitro group in 2-1-(5-nitrothiophen-2-yl)cyclobutylacetic acid also opens up possibilities for redox-based therapies. Nitroaromatic compounds are known to undergo reduction at physiological pH levels, releasing reactive nitrogen species that can modulate cellular signaling pathways. This property has been exploited in the development of anti-inflammatory drugs and antibiotics. By carefully tuning the electronic environment around the nitro group through structural modifications, researchers may be able to enhance or suppress these redox reactions while maintaining overall pharmacological efficacy.

The future direction of research on 2-1-(5-nitrothiophen-2-yl)cyclobutylacetic acid will likely focus on optimizing its chemical properties for better bioavailability and reduced toxicity. Strategies such as prodrug design or covalent modification could be employed to improve solubility or target specificity. Furthermore, exploring its interactions with different biological targets will be crucial for identifying new therapeutic applications beyond those currently envisioned.

In conclusion, 2-1-(5-nitrothiophen-2-yl)cyclobutylaceticacid (CAS No: 2228759-57-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutics against various diseases.